Dimepranol-d6 Hydrochloride

Specification

• Molecular Formula: C₅H₈D₆ClNO
• Molecular Weight: 145.66

Introduction

Chemical Identity and Structure

Dimepranol-d6 is a deuterium-labeled analog of dimepranol, characterized by the replacement of six hydrogen atoms with deuterium atoms in the methyl groups attached to the nitrogen atom. The compound is formally known as 1-[bis(trideuteriomethyl)amino]propan-2-ol according to IUPAC nomenclature. Its chemical structure features a central nitrogen atom with two trideuterated methyl groups and a hydroxypropyl substituent.

The compound is uniquely identified by several parameters:

Parameter	Value
CAS Number	97964-89-1
Molecular Formula	C₅H₇D₆NO
Molecular Weight	109.20 g/mol
IUPAC Name	1-[bis(trideuteriomethyl)amino]propan-2-ol
InChI	InChI=1S/C5H13NO/c1-5(7)4-6(2)3/h5,7H,4H2,1-3H3/i2D3,3D3
InChIKey	NCXUNZWLEYGQAH-XERRXZQWSA-N
SMILES Notation	[2H]C([2H])([2H])N(CC(C)O)C([2H])([2H])[2H]

The structural composition includes a secondary alcohol group and a tertiary amine functionality, with the six deuterium atoms distributed evenly between the two methyl groups bound to the nitrogen atom.

Physicochemical Properties

Dimepranol-d6 exhibits specific physicochemical characteristics that are important for its applications in research and analytical settings. These properties determine its behavior in various experimental conditions and its suitability for specific analytical methods.

Physical Properties

The compound exists as a neat substance under standard conditions, with the following key physical parameters:

Property	Value	Reference
Molecular Weight	109.20 g/mol
Exact Mass	109.137374514 Da
Physical State	Not specified in sources	-
Purity (Commercial)	>95%

Chemical Properties

The chemical behavior of Dimepranol-d6 is characterized by several computational and experimental parameters:

Property	Value
XLogP3-AA	0
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2

These properties indicate that Dimepranol-d6 has moderate water solubility (XLogP3 value of 0), possesses hydrogen bonding capabilities through its hydroxyl group (donor) and nitrogen/oxygen atoms (acceptors), and has limited conformational flexibility with only two rotatable bonds.

Hazard Statement	Description
H226	Flammable liquid and vapor
H302	Harmful if swallowed
H312	Harmful in contact with skin
H314	Causes severe skin burns and eye damage
H318	Causes serious eye damage

These hazard classifications necessitate appropriate safety measures during handling, including the use of personal protective equipment (PPE), proper ventilation, and avoidance of ignition sources. The compound should be stored in accordance with regulations for flammable and corrosive substances, and appropriate spill control measures should be readily available in areas where it is handled.

Applications in Research and Industry

Dimepranol-d6 serves multiple functions in scientific research, particularly in pharmaceutical analysis and development. Its applications span several fields based on its classification in product catalogs and scientific literature.

As a stable isotope-labeled compound, Dimepranol-d6 finds primary use as an analytical reference standard. Deuterated compounds are valuable internal standards in mass spectrometry and other analytical techniques due to their nearly identical chemical behavior to their non-deuterated counterparts while being distinguishable by mass. This property makes them ideal for:

• Quantitative analysis of pharmaceuticals and metabolites

• Method validation in analytical chemistry

• Quality control procedures in pharmaceutical manufacturing

• Bioanalytical assays for pharmacokinetic studies

Therapeutic Research Areas

The categorization of Dimepranol-d6 in supplier catalogs suggests its relevance to research in several therapeutic domains:

Research Area	Potential Applications
Histamine Receptors	Studies of antihistaminic compounds and their mechanisms
Memory, Learning and Cognition	Investigation of cognitive enhancers and nootropics
Schizophrenia	Research on antipsychotic medications and their metabolism
Sleep	Studies related to hypnotic agents and sleep-wake cycle regulation
Pain and Inflammation	Research on analgesic and anti-inflammatory drugs

These classifications suggest that the non-deuterated parent compound (dimepranol) or its derivatives may have pharmacological activity related to these therapeutic areas, and the deuterated analog serves as a tool in studying these properties.

Supplier	Product Code	Format
Chiralix	CX22759	Solid
LGC Standards	TRC-D460402	Neat

Catalog Code	Quantity	Price (Currency not specified)
CX22759-10MG	10 milligrams	160.00
CX22759-25MG	25 milligrams	300.00
CX22759-50MG	50 milligrams	500.00

Purchasing Considerations

The acquisition of Dimepranol-d6 may be subject to certain restrictions and requirements:

• Documentation may be required to meet relevant regulations

• Additional handling fees may apply for controlled substances

• Some suppliers produce the compound only when an order is placed ("made to order")

• Freight restrictions may apply due to the hazardous nature of the compound

• The compound may have a short shelf life that should be considered when planning research

These considerations highlight the specialized nature of this research compound and the regulatory framework surrounding its distribution and use.